Cas no 1806756-69-3 (Ethyl 3-(fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Ethyl 3-(fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1806756-69-3
• MF: C₁₁H₁₁F₄NO₄
• MW: 297.202957391739
• CID: 4840623
• Update Time: 2025-10-31

Ethyl 3-(fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C11H11F4NO4/c1-3-19-10(17)7-5-16-9(18-2)6(4-12)8(7)20-11(13,14)15/h5H,3-4H2,1-2H3
• InChI Key： NWONHHDOOHOWNH-UHFFFAOYSA-N
• SMILES： FCC1C(=NC=C(C(=O)OCC)C=1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 326
• XLogP3: 2.7
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 3-(fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate

Comprehensive Overview of Ethyl 3-(fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806756-69-3)

Ethyl 3-(fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806756-69-3) is a fluorinated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, specifically pyridine carboxylates, which are widely utilized in drug discovery and material science due to their unique electronic and steric properties. The presence of fluoromethyl and trifluoromethoxy groups enhances its lipophilicity and metabolic stability, making it a promising candidate for bioactive molecule development.

In recent years, the demand for fluorinated building blocks like Ethyl 3-(fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate has surged, driven by their applications in medicinal chemistry and crop protection. Researchers are particularly interested in its potential as a key intermediate for synthesizing targeted therapeutics, including kinase inhibitors and antimicrobial agents. The compound's structural versatility allows for modifications that can optimize binding affinity and selectivity toward biological targets.

The synthesis of CAS No. 1806756-69-3 typically involves multi-step reactions, including esterification, fluorination, and methoxylation. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity. Analytical characterization via NMR spectroscopy, mass spectrometry, and HPLC confirms its molecular structure and purity, ensuring compliance with industry standards for high-value intermediates.

From an environmental perspective, the sustainable production of fluorinated compounds like Ethyl 3-(fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate is a growing focus. Innovations in green chemistry, such as catalytic fluorination and solvent-free reactions, aim to reduce waste and energy consumption. This aligns with global trends toward eco-friendly chemical processes, addressing concerns about the environmental impact of halogenated compounds.

In the pharmaceutical sector, CAS No. 1806756-69-3 is investigated for its role in drug delivery systems and prodrug design. Its ester moiety offers hydrolytic stability, while the fluorine atoms enhance membrane permeability—a critical factor for bioavailability optimization. These properties make it a valuable scaffold for developing CNS-active drugs and anti-inflammatory agents, topics frequently searched in AI-driven drug discovery platforms.

Agrochemical applications of Ethyl 3-(fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate include its use as a precursor for pesticide formulations. The trifluoromethoxy group is known to improve pesticidal activity by interfering with insect nervous systems. With rising interest in precision agriculture, this compound's potential for creating low-toxicity pesticides is a hot topic among researchers and manufacturers.

Regulatory and safety profiles of CAS No. 1806756-69-3 are rigorously evaluated to meet REACH and FDA guidelines. Proper handling protocols, including PPE usage and ventilation controls, are emphasized in material safety data sheets (MSDS). These precautions ensure safe laboratory and industrial-scale operations, addressing common queries about chemical safety in online forums.

Market trends indicate growing investments in custom synthesis services for specialized compounds like Ethyl 3-(fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate. Companies offering GMP-grade intermediates and scale-up solutions are leveraging this demand, particularly in regions with strong pharma manufacturing hubs. SEO analytics reveal high search volumes for terms like "fluoropyridine suppliers" and "CAS 1806756-69-3 price," reflecting commercial interest.

Future research directions for CAS No. 1806756-69-3 may explore its utility in material science, such as organic electronics or liquid crystals. The compound's electron-withdrawing groups could facilitate charge transport in semiconductors, a niche yet emerging application. Collaborative studies between academia and industry will likely drive innovations, as seen in recent publications on fluorinated heterocycles.

In summary, Ethyl 3-(fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806756-69-3) represents a multifaceted compound with expanding applications across life sciences and technology. Its synthesis, properties, and potential uses align with contemporary scientific and industrial priorities, making it a subject of enduring relevance in chemical research.